3-(4-Methyl-phenylsulphonyloxy)-cyclopentanol

• Molecular Formula: C12H16O4S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: (3-hydroxycyclopentyl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H16O4S/c1-9-2-6-12(7-3-9)17(14,15)16-11-5-4-10(13)8-11/h2-3,6-7,10-11,13H,4-5,8H2,1H3
• InChI Key: OXFLLUQWIOOWEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCC(C2)O

Description

3-(4-Methyl-phenylsulphonyloxy)-cyclopentanol is a useful research compound. Its molecular formula is C12H16O4S and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 9.00 g p-toluenesulphonic acid chloride in 30 ml dichloromethane is added dropwise to an ice-cooled solution of 4.97 g cyclopentan-1,3-diol (cis/trans mixture) in 15 ml of pyridine and 10 ml dichloromethane. The solution is stirred for 45 min at 15° C. The solution is diluted with 100 ml dichloromethane, washed twice with 2 N hydrochloric acid and once with water. After drying through sodium sulphate and elimination of the solvent the product is obtained as a brown oil.